Cas no 25806-97-7 (Inosine, 2-fluoro-,hydrazone, 2',3',5'-triacetate (9CI))

• Product Name: Inosine, 2-fluoro-,hydrazone, 2',3',5'-triacetate (9CI)
• CAS No: 25806-97-7
• MF: C₁₆H₁₉FN₆O₇
• MW: 426.356466531754
• CID: 278871
• PubChem ID: 277138
• Update Time: 2025-04-19

Inosine, 2-fluoro-,hydrazone, 2',3',5'-triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine, 2-fluoro-,hydrazone, 2',3',5'-triacetate (9CI)
• (6aS,6bS,10R,10aR,11aS,11bR)-10,11b-dimethyl-1,2,5,6,6a,6b,7,8,10,10a,11,11a-dodecahydrobenzo[a]fluorene-3,9-dione
• 25806-97-7
• DTXSID40948710
• 2-fluoro-6-hydrazinyl-9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purine
• NSC125639
• NSC-125639

• Inchi： 1S/C16H19FN6O7/c1-6(24)27-4-9-11(28-7(2)25)12(29-8(3)26)15(30-9)23-5-19-10-13(22-18)20-16(17)21-14(10)23/h5,9,11-12,15H,4,18H2,1-3H3,(H,20,21,22)
• InChI Key： KRVXMBTUZVJXCQ-UHFFFAOYSA-N
• SMILES： FC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)NN

Computed Properties

• Exact Mass: 426.12992513g/mol
• Monoisotopic Mass: 426.12992513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 170Ų